Cas no 115863-92-8 (8(E),10(E)-Octadecadienoic Acid)

• Product Name: 8(E),10(E)-Octadecadienoic Acid
• CAS No: 115863-92-8
• MF: C₁₈H₃₂O₂
• MW: 280.445486068726
• CID: 1205194
• PubChem ID: 5282793
• Update Time: 2025-10-28

8(E),10(E)-Octadecadienoic Acid Chemical and Physical Properties

Names and Identifiers

• 8,10-Octadecadienoic acid, (8E,10E)-
• octadeca-8,10-dienoic acid
• 8,10-Octadecadienoic acid
• LMFA01030115
• 8E,10E-octadecadienoic acid
• starbld0001379
• trans-8, trans-10-octadecadienoic acid
• (8E,10E)-octadeca-8,10-dienoic acid
• C18:2n-8,10
• SCHEMBL1876756
• 115863-92-8
• 8(E),10(E)-OCTADECADIENOIC ACID
• CHEBI:196529
• 8(E),10(E)-Octadecadienoic Acid

• Inchi： 1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h8-11H,2-7,12-17H2,1H3,(H,19,20)/b9-8+,11-10+
• InChI Key： QJKCKUNKNNYJNS-BNFZFUHLSA-N
• SMILES： OC(CCCCCC/C=C/C=C/CCCCCCC)=O

Computed Properties

• Exact Mass: 280.24036
• Monoisotopic Mass: 280.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives

Additional information on 8(E),10(E)-Octadecadienoic Acid

Introduction to 8(E),10(E)-Octadecadienoic Acid (CAS No. 115863-92-8)

8(E),10(E)-Octadecadienoic Acid, identified by its Chemical Abstracts Service (CAS) number 115863-92-8, is a long-chain polyunsaturated fatty acid that has garnered significant attention in the field of biochemical and pharmaceutical research. This compound, characterized by its (E)-configured double bonds at the 8th and 10th carbon positions in an octadecene backbone, exhibits unique physicochemical properties and biological activities that make it a subject of intense study.

The molecular structure of 8(E),10(E)-Octadecadienoic Acid consists of a 18-carbon chain with two conjugated double bonds, which imparts considerable reactivity and functionality. This structural feature is pivotal in its interactions with biological targets, particularly in lipid metabolism and signaling pathways. The compound’s unsaturated nature allows it to participate in various enzymatic processes, including those involving lipoxygenases and cyclooxygenases, which are critical for resolving inflammatory responses and cellular communication.

Recent advancements in metabolomics and lipidomics have highlighted the role of 8(E),10(E)-Octadecadienoic Acid in modulating cellular homeostasis. Studies have demonstrated that this fatty acid can influence gene expression patterns associated with lipid synthesis and oxidation, thereby impacting energy metabolism. Furthermore, its ability to interact with nuclear receptors such as peroxisome proliferator-activated receptors (PPARs) suggests potential applications in therapeutic interventions aimed at metabolic disorders.

One of the most compelling areas of research involving 8(E),10(E)-Octadecadienoic Acid is its anti-inflammatory properties. Emerging evidence indicates that this compound can attenuate inflammatory cytokine production by inhibiting the activation of nuclear factor kappa B (NF-κB). This mechanism is particularly relevant in chronic inflammatory conditions such as rheumatoid arthritis and atherosclerosis, where NF-κB dysregulation plays a central role. The structural peculiarities of 8(E),10(E)-Octadecadienoic Acid enable it to selectively modulate inflammatory pathways without eliciting significant side effects, making it a promising candidate for drug development.

The pharmacokinetic profile of 8(E),10(E)-Octadecadienoic Acid has also been extensively studied. Research has shown that this compound exhibits moderate bioavailability when administered orally, with absorption occurring primarily in the small intestine. Once metabolized, it undergoes β-oxidation in mitochondria, contributing to energy production while generating bioactive intermediates that further modulate cellular signaling. This metabolic versatility underscores its potential as a therapeutic agent capable of addressing multiple physiological processes simultaneously.

In vitro and in vivo studies have further elucidated the therapeutic potential of 8(E),10(E)-Octadecadienoic Acid in neuroprotection. Preclinical trials have revealed that this fatty acid can mitigate oxidative stress-induced neuronal damage by enhancing antioxidant enzyme activity and reducing lipid peroxidation products. These findings are particularly pertinent given the growing interest in lipids as neuroprotective agents against neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The ability of 8(E),10(E)-Octadecadienoic Acid to cross the blood-brain barrier enhances its translational potential for treating central nervous system disorders.

The synthesis and industrial production of 8(E),10(E)-Octadecadienoic Acid have also seen significant progress. Advances in biocatalysis have enabled the efficient conversion of renewable feedstocks into this high-value compound through microbial fermentation processes. Such sustainable methodologies align with global trends toward green chemistry, reducing reliance on petrochemical-derived raw materials while maintaining high product purity standards. These innovations not only lower production costs but also minimize environmental impact, making 8(E),10(E)-Octadecadienoic Acid more accessible for commercial applications.

The regulatory landscape for 8(E),10(E)-Octadecadienoic Acid is evolving alongside its growing scientific acceptance. Regulatory bodies are increasingly recognizing the therapeutic significance of specialized fatty acids like this one, streamlining pathways for clinical trial approval and market entry. This favorable regulatory environment encourages further investment into research and development pipelines targeting conditions ranging from cardiovascular diseases to autoimmune disorders.

Future directions for research on 8(E),10(E)-Octadecadienoic Acid include exploring its role in epigenetic regulation and chromatin remodeling. Preliminary studies suggest that this compound may influence histone acetylation patterns, thereby modulating gene accessibility and expression profiles relevant to cancer biology. Such findings could open new avenues for developing epigenetic-based therapies that synergize with existing treatment modalities.

Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of basic science discoveries into clinical applications for 8(E),10(E)-Octadecadienoic Acid. By leveraging interdisciplinary approaches encompassing chemistry, biology, medicine, and engineering, researchers aim to develop novel formulations that enhance drug delivery efficiency while maintaining efficacy across diverse patient populations.